
In-Depth Technical Guide to the Structure
Elucidation of N-Acetylethylene Urea-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Acetylethylene Urea-d4

Cat. No.: B563356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data

interpretation involved in the structural elucidation of N-Acetylethylene Urea-d4 (1-acetyl-

4,4,5,5-tetradeuterioimidazolidin-2-one). This deuterated analog of N-Acetylethylene Urea is a

valuable internal standard in quantitative analyses using nuclear magnetic resonance (NMR),

gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass

spectrometry (LC-MS).

Molecular Structure and Properties
N-Acetylethylene Urea-d4 possesses a five-membered imidazolidinone ring, with an acetyl

group attached to one of the nitrogen atoms. The key feature of this isotopologue is the

substitution of four hydrogen atoms with deuterium on the ethylene bridge of the ring.

Chemical Structure:
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Figure 1. Chemical structure of N-Acetylethylene Urea-d4.

Table 1: Physicochemical Properties of N-Acetylethylene Urea-d4

Property Value Source

IUPAC Name
1-acetyl-4,4,5,5-

tetradeuterioimidazolidin-2-one
[1]

CAS Number 1189701-94-7 [1]

Molecular Formula C₅H₄D₄N₂O₂

Molecular Weight 132.15 g/mol [1]

Canonical SMILES
CC(=O)N1C([2H])([2H])C([2H])

([2H])N(C1=O)
[1]

InChI Key
JJWACYUTERPMBM-

RRVWJQJTSA-N
[1]

Logical Workflow for Structure Elucidation
The structural confirmation of N-Acetylethylene Urea-d4 follows a systematic analytical

workflow, integrating data from various spectroscopic techniques. This process ensures the

accurate determination of the molecular structure, including the verification of isotopic labeling.
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Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Structure Confirmation

Proposed Synthesis

Purification (e.g., Column Chromatography)

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR) Fourier-Transform Infrared (FTIR)

Molecular Ion Peak & Fragmentation Pattern Chemical Shifts & Coupling Constants Functional Group Analysis

Structure Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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